Cas no 1343059-55-1 (methyl 2-amino-3-tert-butylbenzoate)

• Product Name: methyl 2-amino-3-tert-butylbenzoate
• CAS No: 1343059-55-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 3167466
• PubChem ID: 64259582
• Update Time: 2025-05-24

methyl 2-amino-3-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-tert-butylbenzoate
• EN300-137143
• 1343059-55-1
• Methyl2-amino-3-(tert-butyl)benzoate
• Methyl 2-amino-3-(tert-butyl)benzoate
• SB77714
• CS-0308866
• AKOS013580739
• TDC05955
• 831-958-5

• Inchi： 1S/C12H17NO2/c1-12(2,3)9-7-5-6-8(10(9)13)11(14)15-4/h5-7H,13H2,1-4H3
• InChI Key： GJQCDROKTJQEGY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-amino-3-tert-butylbenzoate

Introduction to Methyl 2-amino-3-tert-butylbenzoate (CAS No. 1343059-55-1)

Methyl 2-amino-3-tert-butylbenzoate, identified by its Chemical Abstracts Service (CAS) number 1343059-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of methyl 2-amino-3-tert-butylbenzoate consists of a benzoic acid derivative substituted with an amino group at the 2-position and a tert-butyl group at the 3-position. This configuration imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for synthetic chemists and medicinal researchers. The presence of both the amino and ester functionalities allows for further derivatization, enabling the creation of a diverse array of analogs with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoic acid derivatives. Studies have demonstrated that modifications at specific positions on the benzene ring can significantly influence the biological activity of these compounds. For instance, the introduction of an amino group enhances hydrogen bonding capabilities, while the tert-butyl group provides steric hindrance, both of which can modulate interactions with biological targets.

One of the most compelling aspects of methyl 2-amino-3-tert-butylbenzoate is its utility as a building block in drug discovery. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in critical biological pathways. For example, derivatives of this molecule have shown promise in inhibiting enzymes associated with inflammation and oxidative stress, which are implicated in numerous chronic diseases.

The synthesis of methyl 2-amino-3-tert-butylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the advancements in organic chemistry that facilitate complex molecule construction.

Recent research has also highlighted the role of methyl 2-amino-3-tert-butylbenzoate in biochemical studies. Its structural features make it an excellent candidate for use as a probe in understanding enzyme mechanisms and substrate recognition. By incorporating this compound into experimental assays, scientists can gain insights into how specific enzymes interact with their substrates, providing valuable data for drug design and development.

The pharmaceutical industry has taken note of the potential applications of methyl 2-amino-3-tert-butylbenzoate. Several companies are currently exploring its use in developing new therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The versatility of this compound's structure allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

In conclusion, methyl 2-amino-3-tert-butylbenzoate (CAS No. 1343059-55-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for researchers investigating new drug candidates. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly crucial role in developing innovative treatments for human diseases.